Cas no 1806423-92-6 (1-Bromo-1-(5-(bromomethyl)-2-hydroxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(5-(bromomethyl)-2-hydroxyphenyl)propan-2-one
• CAS No: 1806423-92-6
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• CID: 4979369
• Update Time: 2025-06-13

1-Bromo-1-(5-(bromomethyl)-2-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(5-(bromomethyl)-2-hydroxyphenyl)propan-2-one

• Inchi： 1S/C10H10Br2O2/c1-6(13)10(12)8-4-7(5-11)2-3-9(8)14/h2-4,10,14H,5H2,1H3
• InChI Key： GESMQMQQJQLXGZ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=C(CBr)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-1-(5-(bromomethyl)-2-hydroxyphenyl)propan-2-one

Comprehensive Analysis of 1-Bromo-1-(5-(bromomethyl)-2-hydroxyphenyl)propan-2-one (CAS No. 1806423-92-6)

The compound 1-Bromo-1-(5-(bromomethyl)-2-hydroxyphenyl)propan-2-one (CAS No. 1806423-92-6) is a specialized organic molecule with significant potential in synthetic chemistry and pharmaceutical research. Its unique structure, featuring both bromomethyl and hydroxyphenyl functional groups, makes it a versatile intermediate for the synthesis of complex molecules. Researchers are increasingly interested in this compound due to its applicability in designing novel drug candidates and biologically active agents.

In recent years, the demand for halogenated aromatic compounds like 1-Bromo-1-(5-(bromomethyl)-2-hydroxyphenyl)propan-2-one has surged, driven by advancements in medicinal chemistry and material science. This compound’s ability to undergo selective nucleophilic substitution reactions makes it valuable for constructing heterocyclic frameworks, a key focus area in modern drug discovery. Additionally, its hydroxyphenyl moiety offers opportunities for further derivatization, aligning with the growing trend of structure-activity relationship (SAR) studies.

The synthesis of 1-Bromo-1-(5-(bromomethyl)-2-hydroxyphenyl)propan-2-one involves precise control of reaction conditions to ensure high purity and yield. Laboratories often employ chromatographic techniques and spectroscopic methods (e.g., NMR, HPLC) for characterization, addressing the industry’s emphasis on quality control and regulatory compliance. This compound’s stability under ambient conditions also makes it suitable for long-term storage, a critical factor for research institutions and manufacturers.

From an environmental perspective, the development of sustainable synthetic routes for halogenated compounds like CAS No. 1806423-92-6 has gained traction. Researchers are exploring green chemistry principles, such as catalyst optimization and solvent reduction, to minimize waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing the environmental footprint of chemical production.

In the context of intellectual property, 1-Bromo-1-(5-(bromomethyl)-2-hydroxyphenyl)propan-2-one has been cited in several patents related to antimicrobial agents and anti-inflammatory drugs. Its structural features are often leveraged to enhance bioavailability and target specificity, addressing common challenges in pharmacokinetics. This has sparked interest among biotech startups and pharmaceutical giants alike, as they seek to innovate in therapeutic areas like oncology and central nervous system (CNS) disorders.

For analytical chemists, the quantification of CAS No. 1806423-92-6 in complex matrices requires advanced techniques such as LC-MS or GC-MS. These methods are essential for ensuring trace-level detection, a priority in environmental monitoring and pharmaceutical impurity profiling. The compound’s distinct mass fragmentation pattern further aids in its identification, supporting forensic chemistry applications.

Looking ahead, the role of 1-Bromo-1-(5-(bromomethyl)-2-hydroxyphenyl)propan-2-one in precision medicine and personalized therapeutics is under exploration. Its modular structure allows for tailored modifications, enabling researchers to address drug resistance and patient-specific metabolic profiles. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in cutting-edge research and industrial applications.